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Compound of Interest

Compound Name: Bis(triethoxysilyl)methane

Cat. No.: B091341

This guide provides essential safety and logistical information for the proper disposal and
handling of Bis(triethoxysilyl)methane (CAS No: 18418-72-9), geared towards laboratory and
drug development professionals. Following these procedures is critical to ensure personnel
safety and environmental compliance.

Hazard Identification and Safety Precautions

Bis(triethoxysilyl)methane is a chemical that poses several health risks. It is classified as
toxic if swallowed, harmful in contact with skin, and causes serious eye irritation.[1][2] Upon
contact with moisture or water, it can decompose, liberating ethanol.[1] The US OSHA PEL
(TWA) for ethanol is 1000 ppm.[1][3]

Emergency Procedures: In the event of a spill, evacuate unnecessary personnel and ensure
the cleanup crew is equipped with proper protection.[1][2][3] Prevent the chemical from
entering sewers and public waters.[1][2][3]

Quantitative Data

The following table summarizes the key quantitative data for Bis(triethoxysilyl)methane and
its related product, 1,2-Bis(triethoxysilyl)ethane.
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Property

Value

Source

LD50 oral rat

161 mg/kg (related product
data)

[2](3]

LD50 dermal rabbit

1971 mg/kg (related product
data)

[2](3]

ATE US (oral)

161.000 mg/kg body weight

[2](3]

ATE US (dermal)

1971.000 mg/kg body weight

[2](3]

Boiling Point

114-115 °C @ 3.5 mmHg

[4]

Specific Gravity

0.9741 g/cm3

[4]

Refractive Index

1.4098

[4]

Experimental Protocols: Handling and Disposal

Personal Protective Equipment (PPE):

When handling Bis(triethoxysilyl)methane, the following personal protective equipment is

mandatory:

o Hand Protection: Neoprene or nitrile rubber gloves.[2]

o Eye Protection: Chemical goggles. Contact lenses should not be worn.[2][3]

» Skin and Body Protection: Wear suitable protective clothing.[2]

» Respiratory Protection: In case of inadequate ventilation, use an air-purifying respirator with

an organic vapor cartridge.[3]

Spill Cleanup Procedure:

o Evacuate: Immediately evacuate unnecessary personnel from the spill area.[1][2][3]

o Ventilate: Ensure the area is well-ventilated.

» Containment: Prevent the spill from entering sewers or public waters.[1][2][3]
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o Absorb: Use an inert absorbent material to collect the spill.[1][2][3]

o Collect: Sweep or shovel the absorbed material into an appropriate, labeled container for
disposal.[1][2][3]

Disposal Protocol:

o Container Rinsing: Prior to disposal, all containers that held Bis(triethoxysilyl)methane
must be rinsed with a suitable solvent.[1]

o Waste Collection: The residues and the wash solvents must be collected and stored in a
sealed, properly labeled container for off-site disposal.[1]

« Incineration: The recommended method of disposal for Bis(triethoxysilyl)methane and its
related waste is incineration at a licensed waste disposal facility.[1]

o Regulatory Compliance: Dispose of the contents and container in accordance with all local,
state, and federal regulations. Do not release into publicly owned treatment works (POTW)
or surface waters.[1]

Disposal Workflow

The following diagram illustrates the step-by-step procedure for the proper disposal of
Bis(triethoxysilyl)methane.
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Caption: Workflow for the safe disposal of Bis(triethoxysilyl)methane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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